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Abstract

This technical guide provides a comprehensive overview of 4,4'-Vinylenedipyridine (CAS
number 13362-78-2), a versatile heterocyclic compound. Also known by synonyms such as
trans-1,2-Bis(4-pyridyl)ethylene and (E)-1,2-di(pyridin-4-yl)ethene, this molecule is a key
building block in supramolecular chemistry, materials science, and organic synthesis.[1][2][3] Its
rigid, linear structure and the presence of two nitrogen atoms make it an excellent ligand for the
construction of coordination polymers and metal-organic frameworks (MOFs).[4] This document
details its physicochemical properties, spectroscopic data, synthesis methodologies, and key
applications, with a focus on providing practical information for laboratory and research
settings.

Physicochemical Properties

4,4'-Vinylenedipyridine is a light brown to dark brown crystalline solid at room temperature.[3]
[5][6] It is slightly soluble in chloroform and methanol.[5][6][7] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4,4'-Vinylenedipyridine
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Property Value Reference
CAS Number 13362-78-2 [6][8]
Molecular Formula C12H10N:2 [1][61[8]
Molecular Weight 182.22 g/mol [1]61[8]
Melting Point 148-152 °C [31[5][6]
Boiling Point (Predicted) 334.1+11.0°C [51[7]
Density (Predicted) 1.145 + 0.06 g/cm?3 [B1I51[7]
pKa (Predicted) 5.50 £ 0.26 [51[7]

Light brown to dark brown
Appearance ) [51[6]
crystalline powder

N Chloroform (Slightly), Methanol
Solubility (Slightly) [5][6][7]

Spectroscopic Data

The structural characterization of 4,4'-Vinylenedipyridine is supported by various
spectroscopic techniques. A summary of available data is provided in Table 2.

Table 2: Spectroscopic Data for 4,4'-Vinylenedipyridine
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Key Data and

Technique . Reference
Observations
(400 MHz, CDClIs, 0): 8.62 (d,
J = 4Hz, 4H, Ar-H), 7.61 (d, J =

1H NMR [6]
4Hz, 4H, Ar-H), 7.55 (s, 2H, -
CH=CH-)
Data available on

13C NMR [4]
SpectraBase.
KBr WAFER. Data available on

IR (FTIR) [1]

PubChem and SpectraBase.

Mass Spectrometry (GC-MS)

MS1, EI-B. m/z: 182 (99.99),
51 (64.90), 77 (61.00), 63
(33.80), 50 (23.90)

[1]

UV-Vis

Data available on
SpectraBase. The aromatic
pyridine rings exhibit strong

absorption in the UV region.

[1]

Synthesis Methodologies

Several synthetic routes to 4,4'-Vinylenedipyridine have been reported. The choice of method

often depends on the desired scale, purity, and available starting materials.

Synthesis from 4-Methylpyridine and 4-

Pyridinecarboxaldehyde

This method involves the condensation of 4-methylpyridine with 4-pyridinecarboxaldehyde.

Experimental Protocol:

¢ A solution of lithium diisopropylamide (LDA) in tetrahydrofuran (THF) (e.g., 3.0 mL of a 1.44

M solution, 4.32 mmol) is cooled to -70 °C in a suitable reaction vessel under an inert

atmosphere.
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 To this solution, 4-methylpyridine (400 uL, 4.12 mmol) is added dropwise.

» Under light-avoiding conditions, 4-pyridinecarboxaldehyde (465 uL, 4.12 mmol) is added
slowly with continuous stirring.

» After the addition is complete, 10 mL of acetic acid is added, and the reaction mixture is
refluxed for 24 hours. The mixture will turn into a yellow solution.

e The solvent is removed by rotary evaporation to yield a light yellow solid.

e The crude product is purified by column chromatography to afford 4,4'-Vinylenedipyridine
(vield: 49%).[6]

Reactants

@—Pyridinecarboxaldehyde)

(4—Methylpyridine)
Reagents & Conditions m

G_DA in THF, -70°C)
Y

G\cetic Acid, Reflux, 24?}%(4,4'-Vinylenedipyridine)

Click to download full resolution via product page

Product

Caption: Synthesis of 4,4'-Vinylenedipyridine from 4-methylpyridine.

Wittig Reaction
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The Wittig reaction provides a versatile method for alkene synthesis by reacting a phosphorus
ylide with an aldehyde or ketone.[9][10][11][12] For the synthesis of 4,4'-Vinylenedipyridine, a
suitable phosphonium salt derived from 4-(chloromethyl)pyridine or 4-(bromomethyl)pyridine
can be reacted with 4-pyridinecarboxaldehyde.

General Experimental Workflow:

e Phosphonium Salt Formation: 4-(Halomethyl)pyridine is reacted with triphenylphosphine in a
suitable solvent (e.g., toluene or DMF) to form the corresponding triphenylphosphonium
halide salt.

e Ylide Generation: The phosphonium salt is treated with a strong base (e.g., n-butyllithium,
sodium hydride, or sodium hydroxide) to generate the phosphorus ylide.

o Wittig Reaction: The ylide is then reacted in situ with 4-pyridinecarboxaldehyde. The reaction
typically yields a mixture of (E) and (Z) isomers, with the trans isomer often being the major
product and precipitating out of the solution.[6]

 Purification: The product is purified by filtration and recrystallization.

Step 1: Phosphonium Salt Formation Step 2: Ylide Generation Step 3: Witig Reaction

4-Pyridinecarboxaldehyde

Triphenylphosp!
L L Product
4-(Halomethyl)pyridine SN2 Reaction i Phosphonium Salt Phosphorus Ylide Nucleophilic Addition & Elimination 4,4-Vinylenedipyridine

Click to download full resolution via product page

Caption: General workflow for the Wittig synthesis of 4,4'-Vinylenedipyridine.

Horner-Wadsworth-Emmons Reaction
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A variation of the Wittig reaction, the Horner-Wadsworth-Emmons (HWE) reaction, utilizes a
phosphonate carbanion, which is generally more nucleophilic than the corresponding
phosphorus ylide.[13][14] This method often favors the formation of (E)-alkenes.[13] The
synthesis of 4,4'-Vinylenedipyridine via the HWE reaction would involve the reaction of a
phosphonate ester, such as diethyl (4-pyridylmethyl)phosphonate, with 4-
pyridinecarboxaldehyde in the presence of a base.

Applications in Research and Development

4,4'-Vinylenedipyridine is a valuable compound with applications in several areas of chemical
research.

o Coordination Chemistry and Materials Science: As a bridging ligand, it is extensively used in
the synthesis of coordination polymers and metal-organic frameworks (MOFs).[4] These
materials have potential applications in gas storage, catalysis, and as anion exchange
materials.[4][15] For instance, silver-4,4'-vinylenedipyridine coordination polymers have
been investigated for their anion exchange properties.[4]

o Organic Synthesis: It serves as a precursor in the synthesis of more complex organic
molecules and polymers.[3][5][6] Its rigid structure can be incorporated into polymers to
influence their photophysical properties.

e Photochemistry: The extended 1t-system of 4,4'-vinylenedipyridine suggests potential
applications in photochemistry and organic electronics, including as a component in
fluorescent probes and liquid crystal materials.[3]

While direct applications in drug development for 4,4'-vinylenedipyridine are not extensively
documented, polymers containing vinylpyridine units have been explored for drug delivery
systems. For example, poly(2-vinyl pyridine)-based micelles have been used to encapsulate
and control the release of hydrophobic drugs.[16] Further research may explore the potential of
4.,4'-vinylenedipyridine derivatives in medicinal chemistry.

Safety and Handling

4,4'-Vinylenedipyridine is irritating to the eyes, respiratory system, and skin.[3][8] Appropriate
personal protective equipment, including gloves, safety goggles, and a lab coat, should be
worn when handling this compound.[3] Work should be conducted in a well-ventilated area or a
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fume hood.[3] In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[8]

Storage: Store in a cool, dry, dark place in a tightly sealed container.[5][7]

Conclusion

4,4'-Vinylenedipyridine is a compound of significant interest due to its versatile chemical
properties and applications, particularly in the fields of coordination chemistry and materials
science. This guide has summarized its key characteristics, including physicochemical
properties, spectroscopic data, and detailed synthesis protocols. The provided information aims
to be a valuable resource for researchers and scientists working with this compound, facilitating
its synthesis, characterization, and exploration in various research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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